Cas no 20846-00-8 (Propane, 2-nitro-,ion(1-))

• Product Name: Propane, 2-nitro-,ion(1-)
• CAS No: 20846-00-8
• MF: C₃H₆NO₂
• MW: 88.0852408409119
• CID: 260458
• PubChem ID: 107791
• Update Time: 2025-04-19

Propane, 2-nitro-,ion(1-) Chemical and Physical Properties

Names and Identifiers

• Propane, 2-nitro-,ion(1-)
• 2-Nitropropane ion
• 20846-00-8
• A815296
• CCRIS 2072
• 2-Nitropropane nitronate
• Propane, 2-nitro-, ion (1-)
• Propane-2-nitronate
• BRN 1841018

• Inchi： 1S/C3H6NO2/c1-3(2)4(5)6/h1-2H3/q-1
• InChI Key： MRHSGZMVLDOZCK-UHFFFAOYSA-N
• SMILES： [O-][N+]([C-](C)C)=O

Computed Properties

• Exact Mass: 88.03988
• Monoisotopic Mass: 88.039853434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 54.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14